molecular formula C20H26N4O4 B3726998 2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)

2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)

Cat. No. B3726998
M. Wt: 386.4 g/mol
InChI Key: ZCKMEKQRTXQBEB-JFMUQQRKSA-N
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Description

2-Hydroxy-5-methoxybenzaldehyde is an organic compound and an isomer of vanillin . It is also known by other names such as 5-Methoxysalicylaldehyde, 6-Hydroxy-m-anisaldehyde, and HMB . It has been used in various applications including the synthesis of radiolabeling precursor desmethyl-PBR06 .


Synthesis Analysis

The chemical is produced by the Reimer-Tiemann reaction on 4-methoxyphenol with a 79% yield . It can be reduced by sodium borohydride in ethanol to form 2-hydroxy-5-methoxybenzyl alcohol .


Molecular Structure Analysis

The linear formula of 2-Hydroxy-5-methoxybenzaldehyde is HOC6H3(OCH3)CHO . The molecular weight is 152.15 . The SMILES string representation is [H]C (=O)c1cc (OC)ccc1O .


Chemical Reactions Analysis

2-Hydroxy-5-methoxybenzaldehyde reacts with malononitrile to form 2-imino-6-methoxy-2H-1-benzopyran-3-carbonitrile .


Physical And Chemical Properties Analysis

2-Hydroxy-5-methoxybenzaldehyde is a yellow to yellow-green liquid . It has a density of 1.219 g/mL at 25 °C . The melting point is 4 °C and the boiling point is 103 °C/2.5 mmHg . The refractive index n20/D is 1.578 .

Safety and Hazards

2-Hydroxy-5-methoxybenzaldehyde is classified as a combustible liquid . It has a flash point of 113 °C . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this chemical . It should be used in a well-ventilated area and contact with moisture should be avoided .

properties

IUPAC Name

2-[(E)-[2-[[(E)-(2-hydroxy-5-methoxyphenyl)methylideneamino]-methylamino]ethyl-methylhydrazinylidene]methyl]-4-methoxyphenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26N4O4/c1-23(21-13-15-11-17(27-3)5-7-19(15)25)9-10-24(2)22-14-16-12-18(28-4)6-8-20(16)26/h5-8,11-14,25-26H,9-10H2,1-4H3/b21-13+,22-14+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZCKMEKQRTXQBEB-JFMUQQRKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCN(C)N=CC1=C(C=CC(=C1)OC)O)N=CC2=C(C=CC(=C2)OC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(/N=C/C1=C(C=CC(=C1)OC)O)CCN(/N=C/C2=C(C=CC(=C2)OC)O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,2'-(ethane-1,2-diylbis{[(1E)-2-methylhydrazin-2-yl-1-ylidene](E)methylylidene})bis(4-methoxyphenol)

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)
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2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)
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2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)
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2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)
Reactant of Route 5
2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)
Reactant of Route 6
2-hydroxy-5-methoxybenzaldehyde 1,2-ethanediyl(methylhydrazone)

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